Cas no 1523571-03-0 (trans-3-Amino-1-methylcyclobutanol hydrochloride)

• Product Name: trans-3-Amino-1-methylcyclobutanol hydrochloride
• CAS No: 1523571-03-0
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD23105822
• CID: 2093546
• PubChem ID: 72208024
• Update Time: 2025-05-22

trans-3-Amino-1-methylcyclobutanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-Amino-1-methylcyclobutanol hydrochloride
• cis-3-Amino-1-methylcyclobutanol hydrochloride
• cis-3-amino-1-methylcyclobutan-1-ol hydrochloride
• trans-3-Hydroxy-3-methylcyclobutylamine hydrochloride
• 3-amino-1-methylcyclobutan-1-ol hydrochloride
• cis-3-Hydroxy-3-methylcyclobutylamine hydrochloride
• cis-3-Hydroxy-3-methylcyclobutylamine HCl
• 3-Amino-1-methyl-cyclobutanol hydrochloride
• TRANS-3-HYDROXY-3-METHYLCYCLOBUTYLAMINE HCL
• trans-3-Hydroxy-3-methylcyclobuta
• MFCD23105823
• AS-34478
• (1S,3R)-3-AMINO-1-METHYLCYCLOBUTAN-1-OL HYDROCHLORIDE
• AS-34477
• SCHEMBL20588946
• EN300-250533
• SCHEMBL17395971
• SCHEMBL17395972
• 1820687-11-3
• (1r,3r)-3-amino-1-methylcyclobutanol hydrochloride
• trans-3-amino-1-methylcyclobutan-1-ol hydrochloride
• trans-3-Hydroxy-3-methylcyclobutan-1-amine HCl
• YKC60623
• MFCD23105822
• SB22524
• SY099872
• 1523606-23-6
• AKOS026670478
• SY099871
• (1s,3s)-3-amino-1-methylcyclobutanol hydrochloride
• DB-424466
• SB20190
• (1R,3S)-3-AMINO-1-METHYLCYCLOBUTAN-1-OL HYDROCHLORIDE
• AKOS022185978
• EN300-225693
• SB20188
• CS-0047779
• PB38993
• 3-amino-1-methylcyclobutan-1-olhydrochloride
• cis-3-Amino-1-methylcyclobutanol hydrochloride pound>>cis-3-Hydroxy-3-methylcyclobutylamine hydrochloride
• YKC57103
• 3-amino-1-methylcyclobutan-1-ol;hydrochloride
• PB37614
• CS-0185330
• 1523571-03-0
• BCP30992

• MDL： MFCD23105822
• Inchi： 1S/C5H11NO.ClH/c1-5(7)2-4(6)3-5;/h4,7H,2-3,6H2,1H3;1H
• InChI Key： SZQSVGZFSOUXPL-UHFFFAOYSA-N
• SMILES： Cl.OC1(C)CC(C1)N

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on trans-3-Amino-1-methylcyclobutanol hydrochloride

Research Brief on trans-3-Amino-1-methylcyclobutanol hydrochloride (CAS: 1523571-03-0)

trans-3-Amino-1-methylcyclobutanol hydrochloride (CAS: 1523571-03-0) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a building block in drug discovery and development. This compound, characterized by its unique structural features, has been explored for its utility in synthesizing novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and other therapeutic areas.

Recent studies have focused on the synthesis and pharmacological evaluation of trans-3-Amino-1-methylcyclobutanol hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the compound's rigid cyclobutane ring and stereochemistry contribute to enhanced binding affinity and selectivity for specific GABA receptor subtypes, which could lead to improved therapeutics for anxiety and epilepsy.

In addition to its applications in CNS drug development, trans-3-Amino-1-methylcyclobutanol hydrochloride has been investigated for its potential in oncology. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The researchers observed that derivatives of this compound exhibited promising inhibitory activity against specific kinase targets, with improved pharmacokinetic profiles compared to existing inhibitors.

The synthetic accessibility of trans-3-Amino-1-methylcyclobutanol hydrochloride has also been a subject of recent research. A 2024 paper in Organic Process Research & Development described an optimized large-scale synthesis route for this compound, achieving high yield and enantiomeric purity. This advancement is critical for ensuring the compound's availability for further pharmacological studies and potential commercialization.

Despite these promising developments, challenges remain in fully elucidating the structure-activity relationships (SAR) of trans-3-Amino-1-methylcyclobutanol hydrochloride derivatives. Future research directions may include computational modeling studies to predict optimal modifications for target engagement, as well as in vivo efficacy and safety evaluations of lead compounds derived from this scaffold.

In conclusion, trans-3-Amino-1-methylcyclobutanol hydrochloride represents a valuable chemical entity in medicinal chemistry, with demonstrated applications in multiple therapeutic areas. Continued research on this compound and its derivatives may yield novel drug candidates with improved efficacy and safety profiles. The recent advancements in its synthesis and pharmacological evaluation underscore its potential as a versatile building block in drug discovery pipelines.